4-Ethyl-benzooxazole-2-thiol
Description
4-Ethyl-benzooxazole-2-thiol (CAS: 915151-24-5) is a benzoxazole derivative with the molecular formula C₉H₉NOS and a molecular weight of 179.24 g/mol . Its structure comprises a benzooxazole core substituted with an ethyl group at the 4-position and a thiol (-SH) group at the 2-position. Key physicochemical properties include a predicted density of 1.28 g/cm³, a boiling point of 274.0±33.0 °C, and a pKa of ~11.21, indicating weak acidity under physiological conditions .
Properties
CAS No. |
915151-24-5 |
|---|---|
Molecular Formula |
C9H9NOS |
Molecular Weight |
179.24 g/mol |
IUPAC Name |
4-ethyl-3H-1,3-benzoxazole-2-thione |
InChI |
InChI=1S/C9H9NOS/c1-2-6-4-3-5-7-8(6)10-9(12)11-7/h3-5H,2H2,1H3,(H,10,12) |
InChI Key |
NAWJNKORKREYFV-UHFFFAOYSA-N |
SMILES |
CCC1=C2C(=CC=C1)OC(=S)N2 |
Canonical SMILES |
CCC1=C2C(=CC=C1)OC(=S)N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Benzothiazole Derivatives
Benzothiazoles, such as ethyl-2-benzothiazolyl acetate , differ from benzoxazoles by replacing the oxygen atom in the oxazole ring with sulfur. This substitution alters electronic properties, solubility, and biological interactions. For example:
- Ethyl-2-benzothiazolyl acetate is synthesized via reactions involving 2-aminothiophenol, ethyl cyanoacetate, or diethyl malonate . Its hydrazide derivatives exhibit diverse biological activities, including antimicrobial and enzyme-inhibitory effects .
- 4-Ethyl-benzooxazole-2-thiol shares a similar heterocyclic scaffold but may differ in reactivity due to the oxygen-sulfur dichotomy. Benzothiazoles generally show higher lipophilicity, enhancing membrane permeability in biological systems.
Tetrazole Derivatives
Tetrazoles, such as ethyl-2-(5-benzoxazol-2-ylamine-1H-tetrazol-1-yl) acetate , are nitrogen-rich heterocycles with distinct pharmacological profiles.
- Tetrazole derivatives synthesized from benzoxazole precursors (e.g., compound 3 in ) exhibit antibacterial , antifungal , and anti-inflammatory activities .
- Compared to 4-Ethyl-benzooxazole-2-thiol, tetrazoles have higher nitrogen content, contributing to hydrogen-bonding capacity and metabolic stability.
Thiazolidinone and Thiophene Derivatives
Complex hybrids like ethyl (4-substituted phenoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates () combine multiple heterocyclic motifs.
- These compounds demonstrate antimicrobial activity and have been studied via docking simulations to optimize interactions with biological targets .
- While structurally distinct from 4-Ethyl-benzooxazole-2-thiol, their sulfur-containing moieties (e.g., thiazolidinone) highlight the importance of sulfur in modulating bioactivity.
Data Tables
Table 1: Physicochemical Comparison
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